Cas no 1542649-86-4 ((2-chloro-4-methoxyphenyl)methanesulfonyl chloride)

• Product Name: (2-chloro-4-methoxyphenyl)methanesulfonyl chloride
• CAS No: 1542649-86-4
• MF: C₈H₈Cl₂O₃S
• MW: 255.12
• MDL: MFCD26610632
• CID: 5081803
• PubChem ID: 83549169
• Update Time: 2025-05-21

(2-chloro-4-methoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxybenzenemethanesulfonyl chloride
• (2-chloro-4-methoxyphenyl)methanesulfonyl chloride

• MDL： MFCD26610632
• Inchi： 1S/C8H8Cl2O3S/c1-13-7-3-2-6(8(9)4-7)5-14(10,11)12/h2-4H,5H2,1H3
• InChI Key： ARDBZOHFKXVNJY-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(OC)=CC=C1CS(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2-chloro-4-methoxyphenyl)methanesulfonyl chloride

Introduction to (2-chloro-4-methoxyphenyl)methanesulfonyl chloride (CAS No. 1542649-86-4)

(2-chloro-4-methoxyphenyl)methanesulfonyl chloride (CAS No. 1542649-86-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is a sulfonyl chloride derivative, characterized by its reactive sulfonyl chloride functional group, which makes it a valuable reagent in synthetic chemistry.

The molecular structure of (2-chloro-4-methoxyphenyl)methanesulfonyl chloride consists of a 2-chloro-4-methoxyphenyl moiety attached to a methanesulfonyl chloride group. The presence of the chlorine and methoxy substituents on the phenyl ring imparts specific electronic and steric effects, influencing the reactivity and selectivity of the compound in various chemical reactions. These properties make it an attractive candidate for use in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

In the context of pharmaceutical research, (2-chloro-4-methoxyphenyl)methanesulfonyl chloride has been explored for its potential as an intermediate in the synthesis of drugs targeting various therapeutic areas. Recent studies have highlighted its utility in the development of inhibitors for specific enzymes and receptors, which are crucial for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation.

The reactive nature of the sulfonyl chloride group in (2-chloro-4-methoxyphenyl)methanesulfonyl chloride allows it to participate in a wide range of chemical transformations. It can readily react with nucleophiles such as amines, alcohols, and thiols to form corresponding sulfonamides, sulfonates, and sulfonothioates. These derivatives often possess enhanced biological activity and improved pharmacokinetic properties compared to their parent compounds. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening techniques, where it serves as a building block for the rapid synthesis of diverse chemical libraries.

From a synthetic chemistry perspective, the preparation of (2-chloro-4-methoxyphenyl)methanesulfonyl chloride involves several well-established methods. One common approach involves the reaction of 2-chloro-4-methoxybenzenesulfinic acid with thionyl chloride or phosphorus oxychloride. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced purification techniques such as column chromatography and recrystallization are often employed to obtain high-purity samples suitable for further applications.

The safety and handling of (2-chloro-4-methoxyphenyl)methanesulfonyl chloride are important considerations for researchers working with this compound. As with other sulfonyl chlorides, it is highly reactive and can release hydrogen chloride gas upon exposure to moisture or nucleophiles. Therefore, it should be stored under anhydrous conditions and handled with appropriate personal protective equipment (PPE) to ensure safety in the laboratory environment.

In conclusion, (2-chloro-4-methoxyphenyl)methanesulfonyl chloride (CAS No. 1542649-86-4) is a valuable reagent with diverse applications in pharmaceutical and chemical research. Its unique chemical properties make it an essential tool for synthetic chemists aiming to develop novel compounds with potential therapeutic benefits. Ongoing research continues to uncover new uses and derivatives of this compound, further solidifying its importance in the scientific community.